Cas no 35840-91-6 (2-Benzylpyrrolidine)

• Product Name: 2-Benzylpyrrolidine
• CAS No: 35840-91-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD01631839
• CID: 303609
• PubChem ID: 339556
• Update Time: 2025-06-11

2-Benzylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Benzylpyrrolidine
• Pyrrolidine,2-(phenylmethyl)-
• 2-Benzylpyrrolidin
• 2-benzyl-pyrrolidine
• AB09388
• SCHEMBL167190
• AKOS000137831
• 35840-91-6
• BS-13565
• NKHMSOXIXROFRU-UHFFFAOYSA-N
• SB45218
• CS-0067945
• Z237735126
• 2-Benzylpyrrolidine, AldrichCPR
• FT-0722181
• BB 0249480
• DTXSID30902624
• AR1052
• rac.-2-benzylpyrrolidine
• AKOS016343678
• (2RS)-2-benzyl-pyrrolidine
• rac-2-benzylpyrrolidine
• NoName_3163
• PYRROLIDINE, 2-(PHENYLMETHYL)-
• EN300-27254
• MFCD01631839
• DA-06461
• pyrrolidine, 2-benzyl-

• MDL： MFCD01631839
• Inchi： 1S/C11H15N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-3,5-6,11-12H,4,7-9H2
• InChI Key： NKHMSOXIXROFRU-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Liquid
• PSA: 12.03000
• LogP: 2.30990

2-Benzylpyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Benzylpyrrolidine

Professional Introduction to Compound with CAS No. 35840-91-6 and Product Name: 2-Benzylpyrrolidine

The compound with the CAS number 35840-91-6 and the product name 2-Benzylpyrrolidine is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The 2-Benzylpyrrolidine core structure serves as a versatile scaffold, enabling the development of novel therapeutic agents with diverse biological activities.

Recent advancements in the field of drug design have highlighted the importance of heterocyclic compounds, particularly those containing nitrogen atoms in their rings. 2-Benzylpyrrolidine, with its pyrrolidine ring substituted with a benzyl group, exhibits intriguing chemical and pharmacological properties. This makes it a valuable building block for synthesizing complex molecules that can interact with biological targets in sophisticated ways. The benzyl group introduces hydrophobicity and steric bulk, which can be fine-tuned to optimize binding affinity and selectivity.

In the context of modern pharmaceutical research, 2-Benzylpyrrolidine has been explored for its role in developing small-molecule inhibitors and modulators. Studies have demonstrated its utility in creating compounds that exhibit activity against various enzymes and receptors implicated in human diseases. For instance, derivatives of 2-Benzylpyrrolidine have shown promise in targeting kinases, which are critical enzymes involved in cell signaling pathways. By modifying the substituents on the pyrrolidine ring, researchers can fine-tune the pharmacokinetic properties of these derivatives, enhancing their therapeutic efficacy.

The synthesis of 2-Benzylpyrrolidine itself is an area of active interest. Traditional methods often involve multi-step organic transformations, but recent innovations have focused on more efficient and sustainable synthetic routes. Catalytic processes, such as transition-metal-catalyzed reactions, have been employed to streamline the synthesis while maintaining high yields and purity. These advancements not only reduce the environmental impact of production but also make the compound more accessible for further derivatization and application in drug development.

One of the most compelling aspects of 2-Benzylpyrrolidine is its potential in addressing unmet medical needs. Researchers are leveraging computational chemistry and high-throughput screening techniques to identify novel derivatives with enhanced biological activity. The pyrrolidine scaffold is particularly amenable to structural modifications, allowing for the creation of molecules that can modulate protein-protein interactions or interfere with disease-causing pathways. This flexibility makes 2-Benzylpyrrolidine a cornerstone in the quest for next-generation therapeutics.

The role of 2-Benzylpyrrolidine in medicinal chemistry extends beyond its use as a scaffold. It has also been investigated for its potential role in bioavailability enhancement. By incorporating this moiety into drug candidates, researchers aim to improve solubility and permeability, thereby increasing oral bioavailability. This is particularly crucial for drugs that require systemic delivery, as poor bioavailability can significantly limit their clinical effectiveness.

Furthermore, the chemical diversity inherent in 2-Benzylpyrrolidine allows for exploration across multiple therapeutic areas. From oncology to neurology, compounds derived from this scaffold have shown promise in preclinical studies. The ability to modify both the pyrrolidine ring and the benzyl substituent provides chemists with a rich palette of possibilities for designing molecules with tailored properties. This adaptability underscores the significance of 2-Benzylpyrrolidine as a key intermediate in modern drug discovery.

The integration of machine learning and artificial intelligence into drug design has further accelerated the exploration of 2-Benzylpyrrolidine derivatives. Predictive models can now rapidly screen vast libraries of compounds generated from this scaffold, identifying those most likely to exhibit desired biological activities. This synergy between computational methods and traditional synthetic chemistry has opened new avenues for innovation, making compounds like 2-Benzylpyrrolidine even more valuable in the pursuit of novel treatments.

In conclusion, 2-Benzylpyrролидин (CAS No. 35840-91-6) represents a compelling example of how structural diversity can drive pharmaceutical innovation. Its unique properties make it an indispensable tool for medicinal chemists seeking to develop new therapeutics across various disease domains. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.